Cas no 113628-69-6 (Phenol,4-[6-[bis(2-methoxyethyl)amino]-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-)

• Product Name: Phenol,4-[6-[bis(2-methoxyethyl)amino]-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-
• CAS No: 113628-69-6
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 210645
• PubChem ID: 3087236
• Update Time: 2025-04-19

Phenol,4-[6-[bis(2-methoxyethyl)amino]-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[6-[bis(2-methoxyethyl)amino]-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-
• 4-[6-[bis(2-methoxyethyl)amino]-2H-[1,2,4]triazolo[3,4-a]phthalazin-3-ylidene]cyclohexa-2,5-dien-1-one
• 4-{6-[Bis(2-methoxyethyl)amino][1,2,4]triazolo[3,4-a]phthalazin-3(2H)-ylidene}cyclohexa-2,5-dien-1-one
• 4-(6-(Bis(2-methoxyethyl)amino)-1,2,4-triazolo(3,4-a)phthalazin-3-yl)phenol
• BRN 6445482
• Phenol, 4-(6-(bis(2-methoxyethyl)amino)-1,2,4-triazolo(3,4-a)phthalazin-3-yl)-
• DTXSID30921138
• 113628-69-6
• CHEMBL14645

• Inchi： 1S/C21H23N5O3/c1-28-13-11-25(12-14-29-2)21-18-6-4-3-5-17(18)20-23-22-19(26(20)24-21)15-7-9-16(27)10-8-15/h3-10,27H,11-14H2,1-2H3
• InChI Key： FYZHAHRXECKLIA-UHFFFAOYSA-N
• SMILES： O(C)CCN(CCOC)C1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)O)N2N=1

Computed Properties

• Exact Mass: 393.18029
• Monoisotopic Mass: 393.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 78.76